Cas no 2439-83-0 (1-Bromohexahydro-2H-azepin-2-one)

1-Bromohexahydro-2H-azepin-2-one is a brominated lactam derivative with a seven-membered azepine ring structure. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. Its reactive bromine substituent enables selective functionalization, making it valuable for ring-opening reactions, nucleophilic substitutions, and cross-coupling processes. The saturated azepinone core provides conformational stability, facilitating controlled modifications. This reagent is particularly useful in the synthesis of bioactive molecules, including peptidomimetics and heterocyclic scaffolds. Its well-defined reactivity and compatibility with various reaction conditions enhance its utility in medicinal chemistry and material science applications. Proper handling under inert conditions is recommended due to its sensitivity to moisture and potential lability.
1-Bromohexahydro-2H-azepin-2-one structure
2439-83-0 structure
Product Name:1-Bromohexahydro-2H-azepin-2-one
CAS No:2439-83-0
MF:C6H10BrNO
MW:192.05370092392
MDL:MFCD00003261
CID:84328
PubChem ID:75541
Update Time:2025-06-07

1-Bromohexahydro-2H-azepin-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-Bromohexahydro-2H-azepin-2-one
    • N-Bromocaprolactam
    • 1-bromoazepan-2-one
    • 2H-Azepin-2-one,1-bromohexahydro
    • N-Brom-caprolactam
    • N-Bromo-^e-caprolactam
    • N-Bromo-epsilon-caprolactam
    • EINECS 219-466-3
    • 2439-83-0
    • N-bromo-caprolactam
    • FT-0607532
    • GJNCXCPHNRATIQ-UHFFFAOYSA-N
    • J-015497
    • N-Bromo-?-caprolactam
    • DTXSID90947258
    • N-Bromo- epsilon -caprolactam
    • 1-Bromohexahydro-2H-azepine-2-one
    • NS00047650
    • SCHEMBL926389
    • AKOS005208085
    • 2H-Azepin-2-one, 1-bromohexahydro-
    • N-Bromo-6-hexanolactone
    • N-BROMOACETAMIDO-N'-TERT-BOC-AMIDO-DPEG 3-DIAMINE
    • DB-046436
    • doi:10.14272/GJNCXCPHNRATIQ-UHFFFAOYSA-N.1
    • MDL: MFCD00003261
    • Inchi: 1S/C6H10BrNO/c7-8-5-3-1-2-4-6(8)9/h1-5H2
    • InChI Key: GJNCXCPHNRATIQ-UHFFFAOYSA-N
    • SMILES: BrN1C(CCCCC1)=O
    • BRN: 1524605

Computed Properties

  • Exact Mass: 190.99500
  • Monoisotopic Mass: 190.995
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 20.3

Experimental Properties

  • Color/Form: White to yellow solid
  • Density: 1.522
  • Melting Point: 64-65°C
  • Boiling Point: 220.9°Cat760mmHg
  • Flash Point: 87.4°C
  • Refractive Index: 1.533
  • PSA: 20.31000
  • LogP: 1.63680
  • Sensitiveness: Moisture Sensitive
  • Solubility: Insoluble

1-Bromohexahydro-2H-azepin-2-one Security Information

  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36
  • Safety Term:S26;S36
  • Risk Phrases:R36/37/38

1-Bromohexahydro-2H-azepin-2-one Customs Data

  • HS CODE:2933790090
  • Customs Data:

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

1-Bromohexahydro-2H-azepin-2-one Pricemore >>

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1-Bromohexahydro-2H-azepin-2-one Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:2439-83-0)N-Bromocaprolactam
Order Number:LE7981
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:58
Price ($):discuss personally
Email:18501500038@163.com
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:2439-83-0)N-Bromocaprolactam
LE7981
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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